Cas no 4946-37-6 (9-Azabicyclo[6.2.0]dec-4-en-10-one)

• Product Name: 9-Azabicyclo[6.2.0]dec-4-en-10-one
• CAS No: 4946-37-6
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 333394
• PubChem ID: 282169
• Update Time: 2025-04-19

9-Azabicyclo[6.2.0]dec-4-en-10-one Chemical and Physical Properties

Names and Identifiers

• 9-Azabicyclo[6.2.0]dec-4-en-10-one
• 3-azabicyclo[6.2.0]dec-7-ene-2-one
• 3-azabicyclo< 6.2.0> dec-7-ene-2-one
• AC1L5VVD
• AG-K-92686
• AGN-PC-0CM57A
• CTK1D8507
• 4946-37-6
• DTXSID80300196

• Inchi： 1S/C9H13NO/c11-9-7-5-3-1-2-4-6-8(7)10-9/h1-2,7-8H,3-6H2,(H,10,11)
• InChI Key： LGFGPHLZVAEHME-UHFFFAOYSA-N
• SMILES： O=C1C2CCC=CCCC2N1

Computed Properties

• Exact Mass: 151.09979
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1
• LogP: 1.56000